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Compound of Interest

Compound Name: D-erythritol 4-phosphate

Cat. No.: B1218938

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling D-erythritol 4-phosphate, including detailed operational and disposal plans to foster
a secure and efficient research environment.

D-erythritol 4-phosphate is a phosphorylated monosaccharide that serves as an intermediate
in the non-mevalonate pathway of isoprenoid biosynthesis. While not classified as a hazardous
substance, adherence to proper laboratory protocols is crucial to ensure personnel safety and
maintain experimental integrity.

Essential Safety and Handling

This section outlines the necessary personal protective equipment (PPE) and step-by-step
procedures for the safe handling of D-erythritol 4-phosphate in a laboratory setting.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling D-erythritol 4-
phosphate to minimize exposure and ensure safety.
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PPE Category Item Specification

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) standards.[1]

Eye Protection Safety Goggles

Wear chemical-impermeable
gloves. Gloves must be
Hand Protection Gloves inspected prior to use. Wash

and dry hands after handling.
[1]

A standard laboratory coat
Body Protection Lab Coat should be worn to protect from

spills.

If exposure limits are exceeded
Respiratory Protection Respirator or irritation is experienced, use
a full-face respirator.[1]

Operational Plan: Step-by-Step Handling Protocol

This protocol provides a detailed methodology for the safe handling and preparation of D-
erythritol 4-phosphate solutions.

1. Preparation and Area Setup:

e Ensure a clean and organized workspace. Work should be performed in a well-ventilated
area, such as a chemical fume hood, especially when handling the solid form to avoid dust
formation.[1]

o Assemble all necessary equipment and reagents, including D-erythritol 4-phosphate,
appropriate solvent (e.g., water), calibrated balance, weighing paper or boat, spatula, and
appropriate glassware.

2. Weighing the Compound:
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e Place a clean, dry weighing boat or a piece of creased weighing paper on the analytical
balance and tare the balance.

e Using a clean spatula, carefully transfer the desired amount of solid D-erythritol 4-
phosphate to the weighing boat.

» Record the exact weight of the compound.
e Avoid generating dust during transfer.[1]
3. Dissolving the Compound:

o Carefully transfer the weighed solid into a clean, appropriately sized beaker or flask. A
powder funnel may be used for narrow-mouthed vessels.

e Add a portion of the desired solvent to the vessel.

o Gently swirl the container to dissolve the solid. If necessary, use a magnetic stirrer at a
moderate speed to avoid splashing. D-erythritol 4-phosphate is soluble in water.

e Once the solid is fully dissolved, add the remaining solvent to reach the final desired
concentration and volume.

4. Storage of Solutions:
o Store the prepared solution in a tightly sealed and clearly labeled container.

o For short-term storage, refrigeration at 2-8°C is recommended. For long-term storage,
consult the product's specific storage guidelines, which may include freezing at -20°C or
below.

Physical and Chemical Properties

Understanding the physical and chemical properties of D-erythritol 4-phosphate is essential
for its proper handling and use in experiments.
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Property Value
Molecular Formula CsH1107P
Molecular Weight 202.10 g/mol
Appearance Solid

Solubility Soluble in water

2-C-methyl-D-erythritol 4-phosphate (MEP) Pathway

D-erythritol 4-phosphate is a key intermediate in the 2-C-methyl-D-erythritol 4-phosphate
(MEP) pathway, an essential metabolic route for the biosynthesis of isoprenoids in many

bacteria, protozoa, and plants.
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Pyruvate Glyceraldehyde 3-phosphate

1-Deoxy-D-xylulose 5-phosphate

2-C-Methyl-D-erythritol 4-phosphate

MCT

4-(Cytidine 5'-diphospho)-2-C-methyl-D-erythritol

MK

2-Phospho-4-(cytidine 5'-diphospho)-2-C-methyl-D-erythritol

2-C-Methyl-D-erythritol 2,4-cyclodiphosphate

HDS

1-Hydroxy-2-methyl-2-(E)-butenyl 4-diphosphate

Isopentenyl diphosphate

Dimethylallyl diphosphate

Isoprenoids
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-d-erythritol-4-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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